![molecular formula C22H25N3O2S2 B2832451 N-(4-ethoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide CAS No. 1223987-00-5](/img/structure/B2832451.png)
N-(4-ethoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide
Description
N-(4-ethoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H25N3O2S2 and its molecular weight is 427.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antihypertensive Activity
A study explored the synthesis and antihypertensive activity of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, highlighting the potential of diazaspiro decane derivatives in medical research, particularly in the development of antihypertensive agents Caroon et al., 1981.
Antimicrobial Activity
Research into the synthesis of novel oxazin analogs of Thio-4-azaspiro[4.5]decan-3-one for their antimicrobial activity reveals the exploration of spirocyclic compounds in addressing microbial resistance, indicating the compound's potential application in antimicrobial drug development Singh et al., 2021.
Chemoselective Acetylation
A study on the chemoselective acetylation of 2-aminophenol using immobilized lipase for the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, suggests potential applications in the synthesis of drug intermediates and the pharmaceutical industry Magadum & Yadav, 2018.
Metabolism Studies
Investigations into the initial metabolism of acetochlor in tolerant and susceptible seedlings demonstrate the compound's relevance in agricultural chemistry, specifically in understanding herbicide selectivity and resistance mechanisms Breaux, 1987.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide |
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| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H25N3O2S2/c1-2-27-17-10-8-16(9-11-17)23-19(26)15-29-21-20(18-7-6-14-28-18)24-22(25-21)12-4-3-5-13-22/h6-11,14H,2-5,12-13,15H2,1H3,(H,23,26) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
DRNTXAIIBSAXRR-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCC3)N=C2C4=CC=CS4 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2S2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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